2-{[5-(1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[5-(1-benzofuran-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C13H12N4O2S/c1-17-12(15-16-13(17)20-7-11(14)18)10-6-8-4-2-3-5-9(8)19-10/h2-6H,7H2,1H3,(H2,14,18)
• InChI Key: QYBTZHNVWHYVIZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)N)C2=CC3=CC=CC=C3O2
• Molecular Formula: C13H12N4O2S
• Molecular Weight: 288.33 g/mol

Description

2-{[5-(1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has recently gained attention in scientific research. This compound has been found to have potential applications in various fields, including medicine, agriculture, and environmental science. In

Mechanism of Action

The exact mechanism of action of 2-{[5-(1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it has been suggested that the compound may act by inhibiting enzymes involved in various cellular processes, such as DNA replication and protein synthesis. It has also been suggested that the compound may act by disrupting the cell membrane of pathogens.
Biochemical and Physiological Effects:
2-{[5-(1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to have various biochemical and physiological effects. In studies conducted on cancer cells, it has been shown to induce apoptosis, or programmed cell death. It has also been shown to inhibit cell proliferation and migration. In studies conducted on pathogens, it has been shown to disrupt cell membrane integrity and inhibit enzyme activity.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[5-(1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its broad-spectrum activity against various pathogens. It has also been shown to have low toxicity in mammalian cells, making it a potentially safe compound for use in medicine and agriculture. However, one limitation of using this compound is its relatively low solubility in water, which may affect its efficacy in certain applications.

Future Directions

There are many potential future directions for research on 2-{[5-(1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide. In medicine, further studies could be conducted to explore its potential use as an anticancer agent, as well as its potential use in treating other diseases. In agriculture, further studies could be conducted to explore its potential use as a herbicide and insecticide, as well as its potential impact on the environment. In environmental science, further studies could be conducted to explore its potential use in water treatment and its potential impact on aquatic organisms. Overall, 2-{[5-(1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has the potential to have a wide range of applications in various fields of scientific research.

Scientific Research Applications

2-{[5-(1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been found to have potential applications in various fields of scientific research. In medicine, it has been studied for its potential use as an anticancer agent. It has also been shown to have antimicrobial activity against various pathogens, including bacteria and fungi. In agriculture, it has been studied for its potential use as a herbicide and insecticide. In environmental science, it has been studied for its potential use in water treatment.